N-(1-(5-Chloro-2,3-dimethoxyphenyl)ethyl)-5-fluoro-2-(methylsulfonyl)benzenamine

• CAS No.: 903581-02-2
• Molecular Formula: C17H19ClFNO4S
• Molecular Weight: 387.9 g/mol
• IUPAC Name: N-[1-(5-chloro-2,3-dimethoxyphenyl)ethyl]-5-fluoro-2-methylsulfonylaniline
• InChI: InChI=1S/C17H19ClFNO4S/c1-10(13-7-11(18)8-15(23-2)17(13)24-3)20-14-9-12(19)5-6-16(14)25(4,21)22/h5-10,20H,1-4H3
• InChI Key: QFERHMHAQLSNAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C(=CC(=C1)Cl)OC)OC)NC2=C(C=CC(=C2)F)S(=O)(=O)C

Description

N-(1-(5-Chloro-2,3-dimethoxyphenyl)ethyl)-5-fluoro-2-(methylsulfonyl)benzenamine is a useful research compound. Its molecular formula is C17H19ClFNO4S and its molecular weight is 387.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(5-chloro-2,3-dimethoxy-phenyl)-ethyl amine (1.27 g, 5.89 mmol), 2,4-difluoro-1-methanesulfonyl-benzene (1.25 g, 6.48 mmol) and N,N-diisopropylethylamine (2.1 mL, 11.78 mmol) in acetonitrile was stirred at 80° C. for 48 h. The solvent was concentrated in vacuo, the residue was taken up in dichloromethane and washed with water, dried, and concentrated under reduced pressure to the crude compound which was purified by silica gel column (20% ethyl acetate in hexanes) to afford [1-(5-chloro-2,3-dimethoxy-phenyl)-ethyl]-(5-fluoro-2-methanesulfonyl-phenyl)-amine (700 mg, 32%): 1H NMR (400 MHz, CDCl3): δ 7.74 (dd, 1 H), 6.82 (m, 2 H), 6.73 (dd, 1 H), 6.42 (dd, 1 H), 6.24 (dd, 1 H), 4.82 (m, 1 H), 3.95 (s 3 H), 3.88 (s,3 H), 3.27 (3, 3 H), 1.58 (s, 3 H).